Cas no 723286-67-7 (Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate)

• Product Name: Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate
• CAS No: 723286-67-7
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD09909674
• CID: 547885
• PubChem ID: 45789928
• Update Time: 2025-05-22

Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate
• [1,2,4]Triazolo[4,3-a]pyrazine-3-carboxylic acid ethyl ester
• 1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid ethyl ester
• Ethyl 1,2,4-triazolo[4,3-a]pyrazine-3-carboxylate
• ethyl(1,2,4)triazolo(4,3-a)pyrazine-3-carboxylate
• 1,2,4-TRIAZOLO[4,3-A]PYRAZINE-3-CARBOXYLIC ACID, ETHYL ESTER
• ETHYL[1,2,4]TRIAZOLO[4,3-A]PYRAZINE-3-CARBOXYLATE
• PubChem18789
• AIXPIVVNGMBMGA-UHFFFAOYSA-N
• CL3401
• TRA0025176
• TRA0036658
• J-520480
• AMY15007
• Ethyl [1 pound not2 pound not4]triazolo[4 pound not3-a]pyrazine-3-carboxylate
• AKOS012660457
• SY007541
• DTXSID40672109
• Ethyl1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylate
• Ethyl (1,2,4)triazolo(4,3,a)pyrazine-3-carboxylate
• CS-W003688
• A9417
• FT-0648697
• BCP34691
• AC-7545
• 8-ethyl-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;Ethyl 1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylate
• MFCD09909674
• 723286-67-7
• DS-10474
• DB-074546

• MDL： MFCD09909674
• Inchi： 1S/C8H8N4O2/c1-2-14-8(13)7-11-10-6-5-9-3-4-12(6)7/h3-5H,2H2,1H3
• InChI Key： AIXPIVVNGMBMGA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN=C2C=NC=CN12)=O

Computed Properties

• Exact Mass: 192.06500
• Monoisotopic Mass: 192.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4
• XLogP3: 0.7

Experimental Properties

• Density: 1.45
• PSA: 69.38000
• LogP: 0.30100

Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate

Comprehensive Overview of Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate (CAS No. 723286-67-7)

Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate (CAS No. 723286-67-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the [1,2,4]triazolo[4,3-a]pyrazine family, which is known for its versatile applications in drug discovery and material science. The presence of both triazole and pyrazine rings in its structure contributes to its potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate has surged, driven by advancements in medicinal chemistry and the need for innovative small-molecule drugs. This compound's carboxylate ester functional group enhances its solubility and reactivity, which are critical factors in drug formulation and biochemical assays. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting drug-resistant pathogens and cancer therapeutics.

The synthesis of Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its CAS No. 723286-67-7 serves as a unique identifier in chemical databases, facilitating efficient retrieval for patent searches and regulatory compliance. Given the growing emphasis on intellectual property in the pharmaceutical industry, this compound's synthetic routes and derivatives are often scrutinized for novelty and commercial viability.

From an industrial perspective, Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate is valued for its role in intermediate synthesis. It serves as a building block for more complex molecules, particularly in the development of biologically active compounds. The compound's stability under various pH conditions and its compatibility with green chemistry principles further enhance its appeal. As sustainability becomes a priority in chemical manufacturing, researchers are exploring eco-friendly methods to produce this compound, such as catalytic reactions and solvent-free techniques.

In the context of drug discovery, Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate has been investigated for its potential interactions with enzymatic targets. Computational studies, including molecular docking and QSAR modeling, suggest that its scaffold could bind effectively to proteins involved in inflammatory pathways or cell proliferation. These findings align with the increasing use of AI-driven drug design tools, which accelerate the identification of promising candidates like this compound.

The compound's nomenclature, Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate, reflects its IUPAC naming conventions, which are essential for chemical communication and database indexing. Its CAS No. 723286-67-7 is frequently searched in SciFinder and Reaxys, highlighting its relevance in academic and industrial research. Additionally, the compound's spectral data (NMR, IR, and MS) are well-documented, aiding in its characterization and quality control.

As the pharmaceutical industry shifts toward personalized medicine, compounds like Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate are being evaluated for their potential in targeted therapies. Its modular structure allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is crucial for addressing unmet medical needs, such as neurodegenerative diseases and metabolic disorders, which dominate current healthcare research priorities.

In summary, Ethyl [1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate (CAS No. 723286-67-7) represents a promising scaffold in modern chemistry. Its applications span drug development, material science, and agrochemical innovation, reflecting the interdisciplinary nature of contemporary research. With ongoing studies exploring its mechanistic insights and synthetic optimizations, this compound is poised to remain a focal point in scientific discourse for years to come.